Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate

Specification

• CAS No.: 874801-65-7
• Molecular Formula: C14H26N2O4
• Molecular Weight: 286.37 g/mol
• IUPAC Name: tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate
• Standard InChI: InChI=1S/C14H26N2O4/c1-14(2,3)20-13(18)16-8-5-7-15(10-11-16)9-6-12(17)19-4/h5-11H2,1-4H3
• Standard InChI Key: SRZLAHPSBSPHPW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)CCC(=O)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)CCC(=O)OC

Introduction

Chemical Identity and Properties

Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate is characterized by several key identifiers and physical properties that distinguish it within chemical databases and research contexts.

Basic Identifiers

The compound can be identified through various standardized chemical identifiers as shown in the following table:

Parameter	Value
CAS Number	874801-65-7
Molecular Formula	C₁₄H₂₆N₂O₄
Molecular Weight	286.37 g/mol
IUPAC Name	tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate
PubChem Compound ID	57362760

Table 1: Primary chemical identifiers for Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate

Structural Information

The compound's structure is defined by specific chemical notation systems that enable precise identification and representation in chemical databases:

Structural Notation	Value
Standard InChI	InChI=1S/C14H26N2O4/c1-14(2,3)20-13(18)16-8-5-7-15(10-11-16)9-6-12(17)19-4/h5-11H2,1-4H3
Standard InChIKey	SRZLAHPSBSPHPW-UHFFFAOYSA-N
SMILES	CC(C)(C)OC(=O)N1CCCN(CC1)CCC(=O)OC

Table 2: Structural notations for Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate

Molecular Structure and Features

The chemical architecture of Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate consists of several key functional groups that contribute to its chemical behavior and potential applications in synthetic chemistry.

Key Structural Components

The compound comprises three main structural components that define its chemical identity:

• A tert-butyl group: This bulky alkyl group (C₄H₉-) is attached to the carbamate oxygen, providing steric protection to the carbamate functionality.

• A 1,4-diazepane ring: This seven-membered heterocyclic ring contains two nitrogen atoms at positions 1 and 4, creating the core scaffold of the molecule.

• A 3-methoxy-3-oxopropyl side chain: This functional group is attached to the nitrogen at position 4 of the diazepane ring and contains a methyl ester group.

The integration of these structural elements creates a molecule with potential applications in various chemical synthesis pathways, particularly in pharmaceutical research and development contexts.

Related Compound	Relationship
Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate	Contains the same core diazepane structure with a Boc protecting group, but differs in the substituent at position 4
Tert-butyl 1,4-diazepane-1-carboxylate	Lacks the 3-methoxy-3-oxopropyl side chain at position 4 of the diazepane ring

Table 3: Structurally related compounds to Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate

Supplier	Catalog Information	Status
Apollo Scientific	OR110608-1G	Available
Cymit Quimica	10-F518612	Discontinued
Vulcan Chem	VC2692557	Available

Table 4: Commercial availability of Tert-butyl 4-(3-methoxy-3-oxopropyl)-1,4-diazepane-1-carboxylate